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Compound of Interest

Compound Name: AS2521780

Cat. No.: B12425242

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed information on the procurement and application of

AS2521780, a potent and selective inhibitor of Protein Kinase C theta (PKCθ). The following

sections offer guidance on suppliers, key quantitative data, and experimental protocols for the

use of AS2521780 in research laboratory settings.

Supplier and Purchasing Information
AS2521780 is available from various chemical suppliers catering to the research community.

When purchasing, it is crucial to obtain a certificate of analysis to ensure the purity and identity

of the compound.
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Supplier Purity
Available
Quantities

Additional
Information

MedchemExpress >98% (HPLC)[1]
50 mg, 100 mg, 250

mg[2]

Certificate of Analysis

and datasheet

available for

download.[2]

Probechem >98% (HPLC) Inquire for sizes
Datasheet and SDS

available.

Bioquote >98% (HPLC) Inquire for pricing[1]
Distributed for

Molnova.[1]

TargetMol >98% Inquire for sizes
Certificate of Analysis

available.

GlpBio >98.00% Inquire for sizes
Certificate of Analysis

and SDS available.[3]

Quantitative Data Summary
AS2521780 is a highly potent and selective inhibitor of PKCθ, demonstrating significantly lower

activity against other PKC isoforms and a panel of other protein kinases.[2][4]
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Target IC50 Value Assay Conditions Reference

Human recombinant

PKCθ
0.48 nM

Enzyme activity

assay[2]
[5]

IL-2 Gene

Transcription
14 nM

CD3/CD28-induced, in

Jurkat T cells
[6]

Human Primary T Cell

Proliferation
17 nM CD3/CD28-induced [6]

Concanavalin A-

induced IL-2

production (rat

splenocytes)

8.9 nM In vitro[6] [6]

Concanavalin A-

induced IL-2

production (monkey

PBMCs)

10.5 nM In vitro[6] [6]

PKCε 18 nM Enzyme activity assay [7]

PKCα 160 nM Enzyme activity assay [7]

PKCδ 160 nM Enzyme activity assay [7]

Signaling Pathway
AS2521780 targets PKCθ, a key enzyme in the T-cell receptor (TCR) signaling pathway. Upon

TCR and CD28 co-stimulation, a signaling cascade is initiated, leading to the activation of

transcription factors such as NF-κB, NFAT, and AP-1, which are crucial for T-cell activation,

proliferation, and cytokine production. PKCθ plays a central role in this process.[1][8]
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Start Plate Jurkat cells
(e.g., 5x10^5 cells/well)

Pre-incubate with
AS2521780 (various conc.)

for 1 hour

Stimulate with
anti-CD3/anti-CD28 antibodies

or PMA/Ionomycin
Incubate for 6-24 hours

Lyse cells and
measure Luciferase activity

(for reporter assay)
or extract RNA for qPCR

Analyze data and
calculate IC50 End

Start Isolate PBMCs from
healthy donor blood

Purify T cells
(optional, e.g., using negative selection)

Plate T cells in a
96-well plate

Add AS2521780
(serial dilutions)

Stimulate with
anti-CD3/anti-CD28 beads
or plate-bound antibodies

Incubate for 3-5 days
Measure proliferation

(e.g., CFSE dilution by flow cytometry
or CellTiter-Glo)

Analyze data and
calculate IC50 End
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Start

Acclimatize rats
(e.g., Lewis rats)

Induce arthritis by injecting
Complete Freund's Adjuvant (CFA)

into the hind paw

Randomly group animals
(Vehicle control, AS2521780 treatment groups)

Administer AS2521780 orally
(e.g., once or twice daily)

starting from the day of induction

Monitor disease progression:
- Paw swelling (plethysmometer)

- Arthritis score
- Body weight

At study endpoint (e.g., day 14-28),
collect paws for histology and

blood for cytokine analysis

Analyze data
(paw volume, arthritis scores, histology)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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